Cas no 1935389-05-1 (methyl 8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylate)
methyl 8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxa-6-azaspiro[3.4]octane-8-carboxylic acid, 8-fluoro-, methyl ester
- methyl 8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylate
-
- Inchi: 1S/C8H12FNO3/c1-12-6(11)8(9)3-10-2-7(8)4-13-5-7/h10H,2-5H2,1H3
- InChI Key: DGJKBQVKVYKHHA-UHFFFAOYSA-N
- SMILES: C1C2(C(F)(C(OC)=O)CNC2)CO1
methyl 8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01029062-1g |
Methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate |
1935389-05-1 | 95% | 1g |
¥9401.0 | 2023-03-12 | |
| Enamine | EN300-217774-0.05g |
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate |
1935389-05-1 | 0.05g |
$1212.0 | 2023-09-16 | ||
| Enamine | EN300-217774-0.1g |
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate |
1935389-05-1 | 0.1g |
$1269.0 | 2023-09-16 | ||
| Enamine | EN300-217774-0.25g |
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate |
1935389-05-1 | 0.25g |
$1328.0 | 2023-09-16 | ||
| Enamine | EN300-217774-0.5g |
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate |
1935389-05-1 | 0.5g |
$1385.0 | 2023-09-16 | ||
| Enamine | EN300-217774-1.0g |
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate |
1935389-05-1 | 1g |
$1887.0 | 2023-06-03 | ||
| Enamine | EN300-217774-2.5g |
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate |
1935389-05-1 | 2.5g |
$2828.0 | 2023-09-16 | ||
| Enamine | EN300-217774-5.0g |
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate |
1935389-05-1 | 5g |
$5470.0 | 2023-06-03 | ||
| Enamine | EN300-217774-10.0g |
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate |
1935389-05-1 | 10g |
$8110.0 | 2023-06-03 | ||
| Enamine | EN300-217774-1g |
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate |
1935389-05-1 | 1g |
$1442.0 | 2023-09-16 |
methyl 8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on methyl 8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylate
Methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate: A Comprehensive Overview
The compound with CAS No 1935389-05-1, commonly referred to as methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic family, which is characterized by its unique structure where two rings are joined by a single atom, creating a spiro junction. The presence of both oxygen and nitrogen atoms in its structure further adds to its complexity and potential applications.
Recent studies have highlighted the importance of spirocyclic compounds in drug discovery due to their ability to adopt diverse conformations, which can enhance their binding affinity to target proteins. In the case of methyl 8-fluoro..., the spiro[3.4]octane system serves as a versatile scaffold that can be modified to explore various biological activities. The fluorine atom at position 8 introduces additional electronic effects, potentially influencing the compound's pharmacokinetic properties.
One of the most intriguing aspects of this compound is its synthetic versatility. Researchers have developed several methods to synthesize methyl 8-fluoro..., including ring-closing metathesis and stepwise cyclization strategies. These methods not only allow for the efficient construction of the spirocyclic core but also provide opportunities for further functionalization, enabling the exploration of its biological potential.
In terms of pharmacological applications, methyl 8-fluoro... has shown promise as a potential drug candidate in several therapeutic areas. For instance, studies have demonstrated its ability to modulate ion channels, which are critical targets in treating conditions such as epilepsy and pain management. Additionally, its unique structure suggests potential applications in anti-inflammatory and anti-cancer therapies.
The fluorine atom in the molecule plays a pivotal role in its activity profile. Fluorine substitution often enhances drug-like properties such as lipophilicity and metabolic stability, making it a valuable tool in medicinal chemistry. Recent advancements in computational chemistry have allowed researchers to model the interactions of methyl 8-fluoro... with various biological targets, providing deeper insights into its mechanism of action.
Moreover, the carboxylate group at position 8 introduces acidity, which can be exploited for further chemical modifications or for enhancing solubility properties. This feature makes it an attractive starting material for developing prodrugs or delivery systems that can improve bioavailability.
In conclusion, methyl 8-fluoro... represents a compelling example of how structural complexity can be harnessed to design molecules with diverse biological activities. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the field of medicinal chemistry.
1935389-05-1 (methyl 8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)